Cas no 2679921-15-2 (benzyl N-(3S)-1-hydroxypentan-3-ylcarbamate)
benzyl N-(3S)-1-hydroxypentan-3-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- benzyl N-[(3S)-1-hydroxypentan-3-yl]carbamate
- 2679921-15-2
- EN300-28276425
- benzyl N-(3S)-1-hydroxypentan-3-ylcarbamate
-
- Inchi: 1S/C13H19NO3/c1-2-12(8-9-15)14-13(16)17-10-11-6-4-3-5-7-11/h3-7,12,15H,2,8-10H2,1H3,(H,14,16)/t12-/m0/s1
- InChI Key: DDOMVZKSJQMYPL-LBPRGKRZSA-N
- SMILES: O(CC1C=CC=CC=1)C(N[C@@H](CC)CCO)=O
Computed Properties
- Exact Mass: 237.13649347g/mol
- Monoisotopic Mass: 237.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 58.6Ų
benzyl N-(3S)-1-hydroxypentan-3-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28276425-1g |
benzyl N-[(3S)-1-hydroxypentan-3-yl]carbamate |
2679921-15-2 | 1g |
$914.0 | 2023-09-09 | ||
| Enamine | EN300-28276425-5g |
benzyl N-[(3S)-1-hydroxypentan-3-yl]carbamate |
2679921-15-2 | 5g |
$2650.0 | 2023-09-09 | ||
| Enamine | EN300-28276425-10g |
benzyl N-[(3S)-1-hydroxypentan-3-yl]carbamate |
2679921-15-2 | 10g |
$3929.0 | 2023-09-09 | ||
| Enamine | EN300-28276425-0.05g |
benzyl N-[(3S)-1-hydroxypentan-3-yl]carbamate |
2679921-15-2 | 95.0% | 0.05g |
$768.0 | 2025-03-19 | |
| Enamine | EN300-28276425-0.1g |
benzyl N-[(3S)-1-hydroxypentan-3-yl]carbamate |
2679921-15-2 | 95.0% | 0.1g |
$804.0 | 2025-03-19 | |
| Enamine | EN300-28276425-0.25g |
benzyl N-[(3S)-1-hydroxypentan-3-yl]carbamate |
2679921-15-2 | 95.0% | 0.25g |
$840.0 | 2025-03-19 | |
| Enamine | EN300-28276425-0.5g |
benzyl N-[(3S)-1-hydroxypentan-3-yl]carbamate |
2679921-15-2 | 95.0% | 0.5g |
$877.0 | 2025-03-19 | |
| Enamine | EN300-28276425-1.0g |
benzyl N-[(3S)-1-hydroxypentan-3-yl]carbamate |
2679921-15-2 | 95.0% | 1.0g |
$914.0 | 2025-03-19 | |
| Enamine | EN300-28276425-2.5g |
benzyl N-[(3S)-1-hydroxypentan-3-yl]carbamate |
2679921-15-2 | 95.0% | 2.5g |
$1791.0 | 2025-03-19 | |
| Enamine | EN300-28276425-5.0g |
benzyl N-[(3S)-1-hydroxypentan-3-yl]carbamate |
2679921-15-2 | 95.0% | 5.0g |
$2650.0 | 2025-03-19 |
benzyl N-(3S)-1-hydroxypentan-3-ylcarbamate Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on benzyl N-(3S)-1-hydroxypentan-3-ylcarbamate
Recent Advances in the Study of Benzyl N-(3S)-1-hydroxypentan-3-ylcarbamate (CAS: 2679921-15-2)
Benzyl N-(3S)-1-hydroxypentan-3-ylcarbamate (CAS: 2679921-15-2) is a chiral carbamate derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in the pharmaceutical industry.
The compound's structural features, including the presence of a hydroxyl group and a carbamate moiety, suggest its utility as a building block for more complex molecules. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting enzymes and receptors involved in various disease pathways. The chiral center at the 3S position further enhances its value in asymmetric synthesis and enantioselective reactions.
One of the key findings in recent literature is the compound's potential as a protease inhibitor. Preliminary in vitro studies have demonstrated its ability to modulate the activity of certain proteases, which are critical targets in the treatment of conditions such as cancer, viral infections, and inflammatory diseases. These findings highlight the compound's versatility and its promise as a scaffold for further optimization.
In addition to its biological activity, the synthetic routes to Benzyl N-(3S)-1-hydroxypentan-3-ylcarbamate have been refined to improve yield and enantiomeric purity. Recent publications describe novel catalytic methods that leverage transition metal complexes and organocatalysts to achieve high stereoselectivity. These advancements are crucial for scaling up production and ensuring the compound's availability for further research and development.
Another area of interest is the compound's pharmacokinetic properties. Early-stage studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles, providing insights into its suitability as a drug candidate. While challenges such as metabolic stability and bioavailability remain, these studies lay the groundwork for future modifications to enhance its therapeutic potential.
Looking ahead, the integration of computational chemistry and machine learning approaches is expected to accelerate the discovery of derivatives of Benzyl N-(3S)-1-hydroxypentan-3-ylcarbamate with improved properties. Virtual screening and molecular docking studies are already being employed to identify potential targets and optimize the compound's interactions with biological macromolecules.
In conclusion, Benzyl N-(3S)-1-hydroxypentan-3-ylcarbamate (CAS: 2679921-15-2) represents a promising candidate in the realm of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity and synthetic accessibility, make it a valuable subject of ongoing research. Future studies will likely focus on expanding its applications and addressing the remaining challenges in its development as a therapeutic agent.
2679921-15-2 (benzyl N-(3S)-1-hydroxypentan-3-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)